Cas no 30117-67-0 (1H-Indene,1-[[4-(methylthio)phenyl]methylene]-)

• Product name: 1H-Indene,1-[[4-(methylthio)phenyl]methylene]-
• CAS No: 30117-67-0
• MF: C₁₇H₁₄S
• MW: 250.358063220978
• CID: 305728
• PubChem ID: 5381750

1H-Indene,1-[[4-(methylthio)phenyl]methylene]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene,1-[[4-(methylthio)phenyl]methylene]-
• (1E)-1-[(4-methylsulfanylphenyl)methylidene]indene
• 1-(4-Methylthiobenzyliden)inden
• AC1NTIBI
• indene, 1-(4-methylthiobenzylidene)
• NSC122341
• NCGC00186261-09
• NCGC00186261-12
• NCGC00186261-05
• (1E)-1-[(4-methylsulfanylphenyl)methylene]indene
• NCGC00186261-03
• NCGC00186261-06
• NSC-122341
• NCGC00186261-02
• CHEMBL2358272
• NCGC00186261-07
• NCGC00186261-08
• NCGC00186261-13
• NCGC00186261-11
• 30117-67-0
• NCGC00186261-10
• NCGC00186261-01
• DTXSID10419129
• NCGC00186261-04

• Inchi： InChI=1S/C17H14S/c1-18-16-10-6-13(7-11-16)12-15-9-8-14-4-2-3-5-17(14)15/h2-12H,1H3/b15-12+
• InChI Key： BLDWJYPPZFJELO-NTCAYCPXSA-N
• SMILES： CSC1=CC=C(/C=C2\C=CC3=CC=CC=C\23)C=C1

Computed Properties

• Exact Mass: 250.08172
• Monoisotopic Mass: 250.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3A^2
• XLogP3: 4.8

Experimental Properties

• Density: 1.17
• Boiling Point: 409.8°C at 760 mmHg
• Flash Point: 188.3°C
• Refractive Index: 1.675
• PSA: 0